2-[(3-Tert-butyl-1,2,4-thiadiazol-5-yl)amino]acetic acid

• IUPAC Name: 2-[(3-tert-butyl-1,2,4-thiadiazol-5-yl)amino]acetic acid
• InChI: InChI=1S/C8H13N3O2S/c1-8(2,3)6-10-7(14-11-6)9-4-5(12)13/h4H2,1-3H3,(H,12,13)(H,9,10,11)
• InChI Key: FKSQGZTZDYDBJC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NSC(=N1)NCC(=O)O
• Molecular Formula: C8H13N3O2S
• Molecular Weight: 215.28 g/mol

Description

2-[(3-Tert-butyl-1,2,4-thiadiazol-5-yl)amino]acetic acid, also known as TBTAA, is a chemical compound that has shown potential in various scientific research applications. It belongs to the class of thiadiazole compounds and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 2-[(3-Tert-butyl-1,2,4-thiadiazol-5-yl)amino]acetic acid is not fully understood. However, it has been suggested that 2-[(3-Tert-butyl-1,2,4-thiadiazol-5-yl)amino]acetic acid exerts its pharmacological effects by modulating various signaling pathways, including the PI3K/Akt/mTOR pathway, the MAPK/ERK pathway, and the NF-κB pathway. 2-[(3-Tert-butyl-1,2,4-thiadiazol-5-yl)amino]acetic acid has also been shown to inhibit the activity of various enzymes, including α-amylase, α-glucosidase, and acetylcholinesterase.
Biochemical and Physiological Effects:
2-[(3-Tert-butyl-1,2,4-thiadiazol-5-yl)amino]acetic acid has been shown to exhibit various biochemical and physiological effects, including antioxidant activity, anti-inflammatory activity, and neuroprotective activity. 2-[(3-Tert-butyl-1,2,4-thiadiazol-5-yl)amino]acetic acid has also been shown to improve lipid metabolism and insulin sensitivity.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(3-Tert-butyl-1,2,4-thiadiazol-5-yl)amino]acetic acid in lab experiments is its low toxicity. 2-[(3-Tert-butyl-1,2,4-thiadiazol-5-yl)amino]acetic acid has also been shown to be stable under various experimental conditions. However, one of the limitations of using 2-[(3-Tert-butyl-1,2,4-thiadiazol-5-yl)amino]acetic acid in lab experiments is its limited solubility in water, which may affect its bioavailability.

Future Directions

There are several future directions for the research on 2-[(3-Tert-butyl-1,2,4-thiadiazol-5-yl)amino]acetic acid. One direction is to investigate the potential of 2-[(3-Tert-butyl-1,2,4-thiadiazol-5-yl)amino]acetic acid as a therapeutic agent for other diseases, such as Alzheimer's disease and Parkinson's disease. Another direction is to develop new methods for synthesizing 2-[(3-Tert-butyl-1,2,4-thiadiazol-5-yl)amino]acetic acid with higher yield and purity. Additionally, further studies are needed to elucidate the mechanism of action of 2-[(3-Tert-butyl-1,2,4-thiadiazol-5-yl)amino]acetic acid and its potential side effects.

Synthesis Methods

2-[(3-Tert-butyl-1,2,4-thiadiazol-5-yl)amino]acetic acid has been synthesized using different methods, including the reaction of tert-butylisocyanide with thiosemicarbazide followed by the reaction with chloroacetic acid. Another method involves the reaction of tert-butylisocyanide with thiosemicarbazide followed by the reaction with chloroacetyl chloride. The yield of 2-[(3-Tert-butyl-1,2,4-thiadiazol-5-yl)amino]acetic acid using these methods ranges from 60% to 80%.

Scientific Research Applications

2-[(3-Tert-butyl-1,2,4-thiadiazol-5-yl)amino]acetic acid has shown potential in various scientific research applications, including as an anticancer agent, antidiabetic agent, and anticonvulsant agent. In the field of cancer research, 2-[(3-Tert-butyl-1,2,4-thiadiazol-5-yl)amino]acetic acid has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In the field of diabetes research, 2-[(3-Tert-butyl-1,2,4-thiadiazol-5-yl)amino]acetic acid has been shown to lower blood glucose levels by increasing insulin secretion and improving insulin sensitivity. In the field of epilepsy research, 2-[(3-Tert-butyl-1,2,4-thiadiazol-5-yl)amino]acetic acid has been shown to exhibit anticonvulsant activity by reducing the frequency and duration of seizures.